Cas no 1527-62-4 (N-(4-butylphenyl)-2-chloroacetamide)

• Product Name: N-(4-butylphenyl)-2-chloroacetamide
• CAS No: 1527-62-4
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD01034342
• CID: 117793
• PubChem ID: 2387088
• Update Time: 2025-04-18

N-(4-butylphenyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-butylphenyl)-2-chloro-
• N-(4-Butylphenyl)-2-chloroacetamide
• N-(4-butylphenyl)-2-chloro-ethanamide
• 1527-62-4
• DTXSID20979724
• F2190-0197
• SCHEMBL7290905
• 6350-92-1
• AKOS000268651
• EN300-01680
• JS-3018
• MFCD01034342
• Z56867219
• AKOS BBS-00004064
• BBL015715
• DTXCID401407013
• ALBB-002404
• DB-371113
• STK417916
• N-(4-butylphenyl)-2-chloroacetamide

• MDL： MFCD01034342
• Inchi： 1S/C12H16ClNO/c1-2-3-4-10-5-7-11(8-6-10)14-12(15)9-13/h5-8H,2-4,9H2,1H3,(H,14,15)
• InChI Key： NLIULGTVNKLYBM-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 225.09218
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

N-(4-butylphenyl)-2-chloroacetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides